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Introduction to Organophosphorus Chemistry

Organophosphorus chemistry is a specialized field that investigates the synthesis, properties,

and applications of organic compounds containing phosphorus.[1] These compounds are

integral to numerous industrial and biological processes, finding use as pesticides, flame

retardants, and crucial reagents in organic synthesis.[1][2] While some organophosphorus

compounds are known for their extreme toxicity, such as the nerve agents sarin and VX, many

others are vital in medicine, serving as antiviral, anticancer, and antibacterial agents.[3][4]

Phosphorus, located in group 15 of the periodic table, can exist in various oxidation states,

primarily as phosphorus(III) and phosphorus(V) derivatives.[1][3] This guide focuses on a key

phosphorus(V) compound, dimethyl chlorophosphate, as a model reagent to introduce the

fundamental principles and applications of this diverse chemical class. Its utility as a potent

phosphorylating agent makes it an invaluable tool for researchers, particularly in the fields of

medicinal chemistry and drug development.[5][6]

Dimethyl Chlorophosphate: A Profile
Dimethyl chlorophosphate (DMCP) is an organophosphorus compound widely used as an

intermediate in organic synthesis.[5] Its primary function is as a phosphorylating agent,

enabling the introduction of a dimethyl phosphate group into various molecules, a critical step

in the synthesis of many phosphate esters and prodrugs.[5][6]
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Physicochemical and Safety Data
The fundamental properties and safety information for dimethyl chlorophosphate are

summarized below. Its high toxicity necessitates strict adherence to safety protocols during

handling and use.[7]

Table 1: Physicochemical Properties of Dimethyl Chlorophosphate

Property Value Reference

CAS Number 813-77-4 [7][8]

Molecular Formula C₂H₆ClO₃P [7][8]

Molecular Weight 144.49 g/mol [7][8]

Appearance Colorless liquid [5]

Density 1.34 g/mL at 25 °C [7]

Boiling Point 80 °C at 25 mmHg [7]

Refractive Index n20/D 1.413 [7]

Flash Point 113 °C (235.4 °F) - closed cup [7]

Table 2: Safety and Hazard Information

Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Acute Toxicity (Oral,

Dermal, Inhalation);

Skin Corrosion; Eye

Damage

Skull and crossbones,

Corrosion
Danger

H300 + H310 + H330

(Fatal if swallowed, in

contact with skin or if

inhaled), H314

(Causes severe skin

burns and eye

damage)

Source: Sigma-Aldrich[7]
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Synthesis and Experimental Protocols
The synthesis of dimethyl chlorophosphate is typically achieved through the reaction of

phosphorus oxychloride with methanol or by the chlorination of dimethyl phosphite.[5]

Experimental Protocol: Synthesis from Phosphorus
Oxychloride and Methanol
This protocol describes a general procedure for the synthesis of dialkyl chlorophosphates,

adapted for dimethyl chlorophosphate.

Materials:

Phosphorus oxychloride (POCl₃)

Anhydrous Methanol (CH₃OH)

Anhydrous solvent (e.g., diethyl ether or dichloromethane)

Inert gas supply (Nitrogen or Argon)

Procedure:

A three-necked, round-bottomed flask equipped with a magnetic stirrer, a dropping funnel,

and a condenser connected to an inert gas line is charged with phosphorus oxychloride (1.0

eq) dissolved in an anhydrous solvent.

The solution is cooled to 0 °C in an ice bath.

A solution of anhydrous methanol (2.0 eq) in the same anhydrous solvent is added dropwise

from the dropping funnel over 1-2 hours with vigorous stirring. The temperature must be

maintained below 5 °C to control the exothermic reaction and minimize side product

formation.

After the addition is complete, the reaction mixture is allowed to slowly warm to room

temperature and stirred for an additional 2-3 hours.

The reaction progress can be monitored by ³¹P NMR spectroscopy.
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The solvent and any volatile byproducts (e.g., HCl) are carefully removed under reduced

pressure.

The crude dimethyl chlorophosphate is then purified by fractional distillation under vacuum

to yield a colorless liquid.
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Caption: Synthetic workflow for dimethyl chlorophosphate.

Reactivity and Core Mechanisms
The phosphorus atom in dimethyl chlorophosphate is highly electrophilic due to the electron-

withdrawing effects of the two methoxy groups and the chlorine atom. This makes it susceptible

to attack by a wide range of nucleophiles (Nu:⁻), such as alcohols, amines, and thiols.

The reaction typically proceeds via a nucleophilic substitution mechanism at the phosphorus

center. This can occur through either a concerted, Sₙ2-like pathway with a single

pentacoordinate transition state, or a stepwise mechanism involving a trigonal bipyramidal

intermediate.[9] The preferred pathway often depends on the strength of the nucleophile and

the stability of the leaving group.[9] For a good leaving group like chloride, a concerted

mechanism is common.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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